Cas no 1370007-53-6 (7-Bromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one)

• Product Name: 7-Bromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• CAS No: 1370007-53-6
• MF: C₆H₄BrN₃O
• MW: 214.019459724426
• MDL: MFCD27986917
• CID: 2094173
• PubChem ID: 135742061
• Update Time: 2025-10-27

7-Bromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromopyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• 7-Bromo-pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• 7-bromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 7-bromopyrrolo[2,1-f][1,2,4]triazin-4-ol
• HPBUVPGCNKEPRJ-UHFFFAOYSA-N
• SB11374
• 7-Bromo-3H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 7-bromo-
• EN300-193416
• 1370007-53-6
• 7-bromo-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• SY042407
• P14236
• AKOS026743736
• DB-124428
• CS-0050086
• SCHEMBL15908749
• MFCD27986917
• AS-52051
• SCHEMBL868211
• 851-911-2
• 7-bromo-3H,4H-pyrrolo(2,1-f)(1,2,4)triazin-4-one
• 7-Bromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one

• MDL： MFCD27986917
• Inchi： 1S/C6H4BrN3O/c7-5-2-1-4-6(11)8-3-9-10(4)5/h1-3H,(H,8,9,11)
• InChI Key： HPBUVPGCNKEPRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(NC=NN21)=O

Computed Properties

• Exact Mass: 212.95377g/mol
• Monoisotopic Mass: 212.95377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.4
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 7-Bromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one

7-Bromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one: A Comprehensive Overview

The compound 7-Bromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one, identified by the CAS number 1370007-53-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically a pyrrolo-triazinone derivative. Its unique structure combines a pyrrole ring fused with a triazine ring system, making it a valuable substrate for further functionalization and exploration in drug discovery and materials science.

Recent studies have highlighted the importance of pyrrolo-triazinone derivatives in the development of bioactive molecules. For instance, researchers have demonstrated that these compounds exhibit potent anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. The presence of the bromine substituent at the 7-position further enhances the compound's reactivity and selectivity in various chemical reactions. This makes 7-Bromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one an ideal candidate for exploring novel synthetic pathways and drug design strategies.

In terms of synthesis, this compound can be prepared through a variety of methods, including cyclization reactions of appropriately substituted amino alcohols or ketones. The synthesis process often involves multi-component reactions or stepwise assembly of the heterocyclic framework. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex structures. For example, the use of transition metal catalysts has significantly improved the yield and purity of pyrrolo-triazinone derivatives, making them more accessible for large-scale production.

The structural versatility of 7-Bromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one allows for extensive functionalization at various positions on the heterocyclic ring. This feature is particularly advantageous in medicinal chemistry, where precise control over molecular properties is crucial for achieving desired pharmacokinetic profiles. Researchers have explored the substitution patterns on this compound to investigate its binding affinity to various biological targets. For instance, studies have shown that certain analogs exhibit strong binding to protein kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

Beyond its biological applications, this compound has also garnered interest in materials science due to its unique electronic properties. The conjugated system within the pyrrolo-triazinone framework imparts interesting optical and electronic characteristics. Recent research has focused on incorporating these compounds into organic electronics and optoelectronic devices. For example, derivatives of pyrrolo-triazinone have been used as active layers in organic photovoltaic cells and light-emitting diodes (OLEDs), showcasing their potential in next-generation electronic materials.

In conclusion, 7-Bromo-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one, with its CAS number 1370007-53-6, represents a versatile and promising molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for advancing both fundamental research and applied technologies. As ongoing studies continue to uncover new properties and applications of this compound, its role in shaping future innovations in chemistry and medicine is expected to grow significantly.